2-[3-(Difluoromethyl)-1-bicyclo[1.1.1]pentanyl]acetic acid

• IUPAC Name: 2-[3-(difluoromethyl)-1-bicyclo[1.1.1]pentanyl]acetic acid
• InChI: InChI=1S/C8H10F2O2/c9-6(10)8-2-7(3-8,4-8)1-5(11)12/h6H,1-4H2,(H,11,12)
• InChI Key: BINKXXFLRMPWHY-UHFFFAOYSA-N
• Canonical SMILES: C1C2(CC1(C2)C(F)F)CC(=O)O
• Molecular Formula: C8H10F2O2
• Molecular Weight: 176.16 g/mol

Description

“2-[3-(Difluoromethyl)-1-bicyclo[1.1.1]pentanyl]acetic acid” is a chemical compound. It is also known as "3-(Difluoromethyl)bicyclo[1.1.1]pentane-1-acetic acid".

Synthesis Analysis

The synthesis of difluoro-substituted bicyclo[1.1.1]pentanes, such as “2-[3-(Difluoromethyl)-1-bicyclo[1.1.1]pentanyl]acetic acid”, involves the addition of difluorocarbene to electron-rich bicyclo[1.1.0]butanes using a CF3TMS/NaI system.

Molecular Structure Analysis

The molecular structure of “2-[3-(Difluoromethyl)-1-bicyclo[1.1.1]pentanyl]acetic acid” is characterized by a bicyclo[1.1.1]pentane core with a difluoromethyl group and an acetic acid group attached.

Chemical Reactions Analysis

The key chemical reaction in the synthesis of “2-[3-(Difluoromethyl)-1-bicyclo[1.1.1]pentanyl]acetic acid” is the addition of difluorocarbene to electron-rich bicyclo[1.1.0]butanes.

Physical And Chemical Properties Analysis

The physical and chemical properties of “2-[3-(Difluoromethyl)-1-bicyclo[1.1.1]pentanyl]acetic acid” include its molecular weight, melting point, boiling point, density, molecular formula, and physical properties.

Scientific Research Applications

Synthesis and Chemical Properties

The synthesis and study of bicyclo[1.1.1]pentane derivatives, including those with difluoromethyl groups, have provided insights into their unique chemical properties and reactivities. For instance, Brook and Brophy (1985) demonstrated the conversion of bicyclo[3.1.0]hexan-2-one into various amides and esters of bicyclo[2.1.0]pentane-2-carboxylic acid, highlighting the synthetic versatility of these compounds (Brook & Brophy, 1985). Additionally, Adcock et al. (1999) explored the reactivity of 3-halo-substituted bicyclo[1.1.1]pentane-1-carboxylic acids with xenon difluoride, revealing a broad range of reactivities and the effects of electronic transmission through the bicyclo[1.1.1]pentane ring system (Adcock et al., 1999).

Pharmacological Applications

The incorporation of bicyclo[1.1.1]pentane motifs, such as difluoro-substituted compounds, into medicinal chemistry has been investigated for their potential as bioisosteres. Bychek et al. (2019) developed a practical synthetic approach to difluoro-substituted bicyclo[1.1.1]pentanes, suggesting their utility as saturated bioisosteres of the benzene ring for drug discovery projects (Bychek et al., 2019).

Material Science Applications

In the realm of material science, the structural and electronic properties of bicyclo[1.1.1]pentane derivatives have been a subject of interest. Le et al. (2021) reported on the radical chlorination of 2,2-difluorobicyclo[1.1.1]pentane-1,3-dicarboxylic acid and its derivatives, providing valuable data on their acidity constants and strain energies, which are pertinent for understanding the stability and reactivity of these compounds (Le et al., 2021).

Future Directions

The field of difluoromethylation, which includes compounds like “2-[3-(Difluoromethyl)-1-bicyclo[1.1.1]pentanyl]acetic acid”, has seen significant advances in recent years. These advances have streamlined access to molecules of pharmaceutical relevance and generated interest for process chemistry.